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Compound of Interest

Compound Name: Propoxur

Cat. No.: B1679652 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction Propoxur is a carbamate insecticide that functions by inhibiting

acetylcholinesterase, an essential enzyme in the nervous system.[1][2] Accurate quantification

of propoxur in environmental, agricultural, and biological samples is critical for safety

assessment and regulatory compliance. The preparation of precise and stable analytical

standards and stock solutions is the foundational step for reliable quantification using

techniques like High-Performance Liquid Chromatography (HPLC).[3][4][5] This document

provides a detailed protocol for the preparation, storage, and handling of propoxur standards.

2.0 Safety Precautions Propoxur is a hazardous substance and must be handled with extreme

care. It is toxic if swallowed, inhaled, or absorbed through the skin.[6][7][8]

Engineering Controls: Always handle propoxur powder and concentrated solutions inside a

certified chemical fume hood or a well-ventilated area.[6][7]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles with side shields.[6][9]

Handling: Avoid all personal contact, including inhalation of dust or aerosols.[6] Use non-

sparking tools and prevent the generation of dust.[7] Do not eat, drink, or smoke in the

handling area.[8][9]
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First Aid: In case of skin contact, wash immediately with soap and water.[9] If inhaled, move

to fresh air.[10][11] If swallowed, seek immediate medical attention.[6][11]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations for

hazardous materials.[7][12]

3.0 Physicochemical Data and Solubility A thorough understanding of propoxur's properties is

essential for its accurate handling and preparation.

Property Value Reference

Chemical Name
2-isopropoxyphenyl

methylcarbamate
[13]

CAS Number 114-26-1 [13]

Molecular Formula C₁₁H₁₅NO₃ [14]

Molecular Weight 209.24 g/mol [14]

Appearance White to tan crystalline solid [13][14]

Melting Point 84-91.5 °C [1][13][14]

Water Solubility
Approx. 0.2% (2000 mg/L) at

20°C
[6][13]

Organic Solvents

Soluble in methanol, acetone,

acetonitrile, chloroform,

toluene, and other polar

organic solvents.[2][6][13][14]

Stability

Stable under normal

conditions; hydrolyzes in highly

alkaline media.[1][14]

4.0 Experimental Protocols

4.1 Materials and Equipment

Propoxur analytical standard (≥98% purity)
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HPLC-grade methanol

HPLC-grade acetonitrile

Dimethyl sulfoxide (DMSO)

Analytical balance (readable to 0.01 mg)

Class A volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

Calibrated micropipettes

Amber glass vials with PTFE-lined caps

Ultrasonic bath

Vortex mixer

4.2 Preparation of Primary Stock Solution (1000 µg/mL)

This protocol describes the preparation of a 1000 µg/mL (1 mg/mL) primary stock solution, a

common starting concentration for further dilutions.

Tare Balance: Place a clean weighing paper or boat on the analytical balance and tare it.

Weigh Propoxur: Accurately weigh approximately 10 mg of the propoxur analytical

standard. Record the exact weight.

Transfer: Carefully transfer the weighed propoxur into a 10 mL Class A volumetric flask.

Dissolve: Add approximately 7-8 mL of HPLC-grade methanol to the flask.

Aid Dissolution: Gently swirl the flask. If necessary, place the flask in an ultrasonic bath for 5-

10 minutes to ensure complete dissolution.[15][16]

Dilute to Volume: Allow the solution to return to room temperature. Carefully add methanol to

the flask until the bottom of the meniscus aligns with the calibration mark.

Homogenize: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1679652?utm_src=pdf-body
https://www.benchchem.com/product/b1679652?utm_src=pdf-body
https://www.benchchem.com/product/b1679652?utm_src=pdf-body
https://www.glpbio.com/sp/propoxur.html
https://www.medchemexpress.com/Propoxur.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Concentration: Calculate the exact concentration using the following formula:

Exact Concentration (µg/mL) = (Mass of Propoxur (mg) / Volume of Flask (mL)) * 1000

Transfer and Label: Transfer the solution to a labeled amber glass vial. The label should

include the compound name, exact concentration, solvent, preparation date, and preparer's

initials.

Example Stock Solution Preparation

Parameter Value

Target Concentration 1000 µg/mL

Mass of Propoxur Weighed 10.05 mg

Solvent HPLC-grade Methanol

Final Volume 10.00 mL

Calculated Exact Concentration 1005 µg/mL

4.3 Preparation of Working Standard Solutions

Working standards for calibration curves are prepared by serially diluting the primary stock

solution.

Label Vials: Prepare a set of labeled volumetric flasks or vials for each desired

concentration.

Perform Dilutions: Use the primary stock solution (S1) and the formula C₁V₁ = C₂V₂ (where

C=concentration, V=volume) to calculate the required volumes. An example dilution series is

provided in the table below.

Procedure: For each working standard, pipette the calculated volume of the stock solution

into the appropriate volumetric flask. Dilute to the mark with the chosen solvent (e.g.,

methanol or a mobile phase mimic).

Homogenize: Cap and vortex each standard to ensure it is thoroughly mixed.
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Example Serial Dilution Scheme for Working Standards (from 1005 µg/mL Stock)

Standard ID
Target
Concentration
(µg/mL)

Volume of Stock to
Transfer

Final Volume (mL)

WS1 10.0
99.5 µL of 1005 µg/mL

Stock
10

WS2 5.0 5.0 mL of WS1 10

WS3 1.0 1.0 mL of WS1 10

WS4 0.5 5.0 mL of WS3 10

WS5 0.1 1.0 mL of WS3 10

5.0 Storage and Stability Proper storage is crucial to maintain the integrity of the standards.
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Solution Type
Storage
Temperature

Duration Notes

Solid Standard Room Temperature
Per manufacturer's

expiry

Store in original,

tightly sealed

container in a dry,

dark place.[12][14]

Primary Stock

Solution
-20°C Up to 1 month

Store in amber, sealed

vials to prevent

solvent evaporation

and photodegradation.

[15]

Primary Stock

Solution
-80°C Up to 6 months

For longer-term

storage.[15] Avoid

repeated freeze-thaw

cycles by preparing

aliquots.[15][16]

Working Solutions 2-8°C 24-48 hours

It is highly

recommended to

prepare working

solutions fresh on the

day of analysis.[16]

6.0 Workflow Visualization

The following diagram illustrates the logical flow for preparing propoxur analytical standards.
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Caption: Workflow for preparing propoxur analytical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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